Cas no 1345699-92-4 (3-(2-Hexyldecyl)thiophene)

• Product Name: 3-(2-Hexyldecyl)thiophene
• CAS No: 1345699-92-4
• MF: C₂₀H₃₆S
• MW: 308.5648
• CID: 4670189
• PubChem ID: 67456553
• Update Time: 2025-10-09

3-(2-Hexyldecyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(2-hexyldecyl)-Thiophene
• 3-(2-hexyldecyl)thiophene
• HDFZTBJTNXTFAS-UHFFFAOYSA-N
• AX8338490
• SCHEMBL2570906
• Hexyldecyl)thiophene
• 1345699-92-4
• BCP29333
• BS-51663
• E78096
• 3-(2-Hexyldecyl)thiophene

• Inchi： 1S/C20H36S/c1-3-5-7-9-10-12-14-19(13-11-8-6-4-2)17-20-15-16-21-18-20/h15-16,18-19H,3-14,17H2,1-2H3
• InChI Key： HDFZTBJTNXTFAS-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 308.25377232g/mol
• Monoisotopic Mass: 308.25377232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 9.7

Additional information on 3-(2-Hexyldecyl)thiophene

3-(2-Hexyldecyl)Thiophene: A Versatile Building Block in Organic Synthesis and Material Science

3-(2-Hexyldecyl)thiophene (CAS No. 1345699-92-4) is a significant compound in the field of organic synthesis and material science, particularly in the development of organic semiconductors and polymer-based materials. This compound, characterized by its long alkyl chain and thiophene ring, has gained considerable attention due to its unique properties and potential applications in various advanced technologies.

The hexyldecyl group in 3-(2-hexyldecyl)thiophene imparts excellent solubility and processability, making it a valuable precursor for the synthesis of conjugated polymers and small molecules. The thiophene ring, a fundamental building block in organic electronics, contributes to the compound's electronic properties, such as high charge carrier mobility and stability under various environmental conditions.

Recent research has highlighted the versatility of 3-(2-hexyldecyl)thiophene in the development of organic photovoltaic (OPV) materials. Studies have shown that this compound can be used to create highly efficient bulk heterojunction solar cells. The long alkyl chain enhances the phase separation between the donor and acceptor materials, leading to improved charge transport and overall device performance. For instance, a study published in Journal of Materials Chemistry A demonstrated that blends containing 3-(2-hexyldecyl)thiophene-based polymers achieved power conversion efficiencies exceeding 10%, a significant improvement over earlier generations of OPV materials.

In addition to its applications in OPVs, 3-(2-hexyldecyl)thiophene has been explored for use in organic field-effect transistors (OFETs). The high crystallinity and molecular ordering of this compound make it an excellent candidate for achieving high electron mobilities. Research published in Advanced Materials reported that OFETs fabricated using 3-(2-hexyldecyl)thiophene-based materials exhibited electron mobilities up to 1 cm²/V·s, which is comparable to those of amorphous silicon-based devices. This performance makes it a promising material for flexible electronics and wearable devices.

The synthetic accessibility of 3-(2-hexyldecyl)thiophene further enhances its appeal. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the coupling of 3-bromothiophene with 1-bromo-2-hexyldodecane using palladium-catalyzed cross-coupling reactions. This approach allows for precise control over the molecular structure, enabling the synthesis of derivatives with tailored properties for specific applications.

Beyond its use in electronic materials, 3-(2-hexyldecyl)thiophene has also found applications in biological research. Its amphiphilic nature makes it suitable for the design of drug delivery systems and biomimetic membranes. For example, a study published in Biomaterials demonstrated that self-assembled structures formed from 3-(2-hexyldecyl)thiophene-based amphiphiles could effectively encapsulate and deliver hydrophobic drugs with high efficiency and controlled release profiles.

The environmental stability and biocompatibility of 3-(2-hexyldecyl)thiophene-based materials are additional advantages that have been explored in various studies. These properties make them suitable for long-term applications in both electronic devices and biomedical systems. For instance, research published in Nano Letters showed that thin films of 3-(2-hexyldecyl)thiophene-based polymers exhibited excellent stability under prolonged exposure to air and moisture, maintaining their electrical performance over extended periods.

In conclusion, 3-(2-hexyldecyl)thiophene (CAS No. 1345699-92-4) is a multifaceted compound with a wide range of applications in organic synthesis, material science, and biotechnology. Its unique combination of solubility, processability, electronic properties, and environmental stability makes it an invaluable material for advancing technologies in organic electronics, drug delivery systems, and biomimetic membranes. Ongoing research continues to uncover new possibilities for this versatile compound, ensuring its relevance and importance in both academic and industrial settings.